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Cat. No.: B1166676 Get Quote

Date of Issue: December 19, 2025

This document provides essential guidance on the proper disposal procedures for Kamillosan
products within a research, scientific, or drug development laboratory environment. Due to its

composition, which includes chamomile extract, essential oils, ethanol, and methyl salicylate,

Kamillosan requires careful handling and disposal as chemical waste. Adherence to these

procedures is crucial for laboratory safety and environmental protection.

Hazard Assessment and Classification
Kamillosan should be treated as hazardous waste in a laboratory setting. This classification is

based on the properties of its key ingredients:

Ethanol: Kamillosan formulations can contain significant amounts of ethanol, which is a

flammable liquid.[1][2][3] Aqueous solutions containing 24% or more alcohol by volume are

generally considered hazardous waste due to ignitability.[4]

Methyl Salicylate: This compound is harmful if swallowed and presents a hazard to aquatic

life.[5][6][7][8]

Essential Oils: These are concentrated, flammable substances that can be harmful to the

environment and should be treated as hazardous materials.[9]
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Chamomile Extract: While some sources may not classify chamomile extract as hazardous, it

is prudent to manage it as such in a laboratory waste stream, especially when mixed with

other hazardous components.

Quantitative Data on Hazardous Components
The following table summarizes the key hazardous characteristics of Kamillosan's ingredients.

Ingredient CAS Number
Hazard
Classification

Disposal
Considerations

Ethanol 64-17-5 Flammable Liquid

Dispose of as

hazardous waste; do

not dispose down the

drain.[1][2][3]

Concentrations above

24% are typically

considered

hazardous.[4][10]

Methyl Salicylate 119-36-8
Harmful if swallowed,

Harmful to aquatic life

Dispose of as

hazardous waste

through a licensed

professional service;

avoid environmental

release.[5][6][7][8]

Essential Oils Varies
Flammable, Potential

Environmental Hazard

Treat as hazardous

waste; do not dispose

down drains.[9]

Chamomile Extract 84082-60-0

Potential

Environmental Hazard

(precautionary)

Dispose of as

hazardous waste,

especially when in a

mixture with other

hazardous chemicals.

Step-by-Step Disposal Protocol
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Objective: To safely collect, store, and dispose of Kamillosan waste in compliance with

laboratory and environmental regulations.

Materials Required:

Appropriate Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-

resistant gloves.

Designated hazardous waste container (compatible with flammable liquids, e.g., glass or

polyethylene).

Hazardous waste labels.

Spill containment materials (e.g., absorbent pads, sand).

Procedure:

Wear Appropriate PPE: Before handling Kamillosan waste, ensure you are wearing safety

goggles, a lab coat, and chemical-resistant gloves.

Segregate Waste: Do not mix Kamillosan waste with other waste streams unless explicitly

permitted by your institution's Environmental Health and Safety (EHS) department. It should

be collected as a flammable organic waste.

Collect in a Designated Container:

Pour or place unused or expired Kamillosan directly into a designated hazardous waste

container.

Ensure the container is made of a material compatible with flammable liquids and is in

good condition with a secure, tight-fitting lid.

Do not overfill the container; leave at least 10% headspace to allow for vapor expansion.

Label the Waste Container:

Immediately label the waste container with a hazardous waste tag.
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The label must include:

The words "Hazardous Waste."

The full chemical names of the contents (e.g., "Waste Kamillosan containing Ethanol,

Methyl Salicylate, Essential Oils, Chamomile Extract").

The associated hazards (e.g., "Flammable," "Harmful").

The date of accumulation.

Store the Waste Container Safely:

Store the sealed waste container in a designated satellite accumulation area (SAA) that is

a cool, dry, and well-ventilated location away from ignition sources such as open flames,

sparks, or hot surfaces.[1][2]

Ensure the storage area has secondary containment to capture any potential leaks.

Arrange for Professional Disposal:

Contact your institution's EHS department or a licensed hazardous waste disposal

contractor to arrange for the pickup and disposal of the waste container.[2][5]

Follow all institutional and local regulations for waste pickup scheduling and

documentation.

Spill and Emergency Procedures:

Small Spills: In a well-ventilated area, absorb the spill with an inert material such as sand,

vermiculite, or a chemical absorbent pad. Place the contaminated absorbent material into a

sealed, labeled hazardous waste container for disposal.

Large Spills: Evacuate the area and contact your institution's emergency response team or

EHS department immediately.

Disposal of Empty Containers
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Empty containers that held Kamillosan should be managed as hazardous waste unless they

are triple-rinsed.

The rinsate from cleaning the containers must be collected and disposed of as hazardous

waste.[11]

Once properly cleaned and decontaminated, and with all labels removed or defaced, the

empty container may be disposed of in the regular trash or recycled, in accordance with your

institution's policies.

Experimental Protocols
Currently, there are no standardized experimental protocols specifically for the disposal of

Kamillosan. The procedures outlined in this document are based on the chemical properties of

its ingredients and general best practices for laboratory chemical waste management as

stipulated by regulatory bodies like the Environmental Protection Agency (EPA).[12][13]

Mandatory Visualization
The following diagram illustrates the logical workflow for the proper disposal of Kamillosan in a

laboratory setting.
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Caption: Kamillosan Disposal Workflow Diagram.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166676?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

